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Compound of Interest

Compound Name:
5-Aminoadamantan-2-

ol;hydrochloride

Cat. No.: B2536366 Get Quote

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Aminoadamantan-2-
ol;hydrochloride. The following procedures are based on best practices for handling similar

chemical compounds and should be implemented to ensure a safe laboratory environment.

Chemical Profile: 5-Aminoadamantan-2-ol;hydrochloride is a chemical compound likely to

cause skin and serious eye irritation[1][2][3]. Inhalation of dust may lead to respiratory tract

irritation[2][4].

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

should be worn when handling 5-Aminoadamantan-2-ol;hydrochloride.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Chemical safety goggles are

required. A face shield should

be used in situations with a

higher risk of splashing[4][5].

Skin Protection Gloves

Chemically resistant gloves

(e.g., nitrile) should be worn[2]

[4][6].

Lab Coat/Protective Clothing

A standard lab coat should be

worn. For larger quantities or

when there is a significant risk

of spillage, chemical-resistant

clothing is recommended[4][6].

Respiratory Protection Respirator

A NIOSH/MSHA approved

respirator should be used if

ventilation is inadequate or if

dust is generated[2][3][4].

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation[1][3].

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or vapors[2][4].

2. Handling:

Avoid contact with skin, eyes, and clothing[2][4].

Minimize dust generation and accumulation during handling[4].
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Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.

Wash hands thoroughly with soap and water after handling the compound[4].

3. Storage:

Store in a cool, dry, and well-ventilated area[4].

Keep the container tightly closed when not in use[2][4][7].

Store away from incompatible materials such as strong oxidizing agents and strong acids[1]

[4].

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention[1][4].

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes. If

skin irritation persists, seek medical attention[1]

[4][8].

Inhalation

Remove the individual from the area of

exposure to fresh air. If breathing is difficult or

has stopped, provide artificial respiration. Seek

immediate medical attention[4][8].

Ingestion

If the person is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of water

or milk. Do not induce vomiting. Seek immediate

medical attention[4].
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All waste materials, including empty containers, should be disposed of in accordance with

federal, state, and local environmental regulations.

Chemical Waste: Unused or contaminated 5-Aminoadamantan-2-ol;hydrochloride should

be collected in a suitable, labeled, and sealed container for disposal by a licensed hazardous

waste disposal company[1][3]. Do not dispose of it down the drain[3].

Contaminated Materials: Any materials, such as gloves, paper towels, or weighing paper,

that come into contact with the chemical should be considered contaminated and disposed

of as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. biosynth.com [biosynth.com]

3. fishersci.com [fishersci.com]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. osha.gov [osha.gov]

6. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

7. static.cymitquimica.com [static.cymitquimica.com]

8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 5-
Aminoadamantan-2-ol;hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2536366#personal-protective-equipment-for-
handling-5-aminoadamantan-2-ol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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